6-(4-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol

• IUPAC Name: 4-(4-methoxyphenyl)-2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H21N3O3S/c1-14-5-4-6-17(11-14)22-24-20(15(2)29-22)13-30-23-25-19(12-21(27)26-23)16-7-9-18(28-3)10-8-16/h4-12H,13H2,1-3H3,(H,25,26,27)
• InChI Key: GCRKLVXVPWAMJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CSC3=NC(=CC(=O)N3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 1223904-64-0

Description

6-(4-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Pyrimidine derivatives have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone exhibited significant cyclooxygenase-1/2 (COX-1/2) inhibitory activities, along with analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antitumor Activity

• The synthesis and evaluation of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown potent anticancer activities against various human cancer cell lines, including human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Antifungal Effects

• Certain pyrimidin-amine derivatives have demonstrated significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger, showcasing their potential as antifungal agents (Jafar et al., 2017).

Nonlinear Optical (NLO) Applications

• Studies on pyrimidine derivatives, focusing on their structural parameters and electronic properties, have revealed their promising applications in nonlinear optics (NLO) fields. These compounds have shown to possess considerable NLO character, potentially useful for optoelectronic applications (Hussain et al., 2020).

Antimicrobial and Herbicidal Activities

• Research into pyrimidinone and oxazinone derivatives fused with thiophene rings, using specific pyridine compounds as starting materials, has highlighted their efficacy as antimicrobial agents against various bacterial and fungal strains. This underscores their potential utility in developing new antimicrobial therapies (Hossan et al., 2012).
• Dimethoxypyrimidine derivatives have been synthesized and shown to possess significant herbicidal activity, indicating their potential use in agricultural applications (Nezu et al., 1996).